1-Isobutyl-1H-pyrazol-3-amine

• IUPAC Name: 1-(2-methylpropyl)pyrazol-3-amine
• InChI: InChI=1S/C7H13N3/c1-6(2)5-10-4-3-7(8)9-10/h3-4,6H,5H2,1-2H3,(H2,8,9)
• InChI Key: HJCHYUULDNBCKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=CC(=N1)N
• Molecular Formula: C7H13N3
• Molecular Weight: 139.20 g/mol
• CAS RN: 1003012-08-5

Description

“1-Isobutyl-1H-pyrazol-3-amine” is a chemical compound with the CAS Number: 1003012-08-5. It has a molecular weight of 139.2 and its IUPAC name is 1-isobutyl-1H-pyrazol-3-amine. The compound is in liquid form.

Synthesis Analysis

While specific synthesis methods for “1-Isobutyl-1H-pyrazol-3-amine” were not found, pyrazole-based ligands, which include similar compounds, have been synthesized via the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol A with the appropriate primary amine.

Molecular Structure Analysis

The InChI code for “1-Isobutyl-1H-pyrazol-3-amine” is 1S/C7H13N3/c1-6(2)5-10-4-3-7(8)9-10/h3-4,6H,5H2,1-2H3,(H2,8,9). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

“1-Isobutyl-1H-pyrazol-3-amine” is a liquid. The exact physical and chemical properties such as boiling point, melting point, and density were not found in the search results.

Scientific Research Applications

Medicinal Chemistry

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Anticancer Research

In the field of anticancer research, certain aminopyrazole derivatives have shown promise. .

Anti-inflammatory Research

Aminopyrazoles, including 1-Isobutyl-1H-pyrazol-3-amine, could potentially be used in the development of anti-inflammatory drugs. .

Industrial and Agricultural Applications

Pyrazole compounds, including aminopyrazoles, are used in various industrial and agricultural applications. .

Development of Liquid Crystals

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Chemical Synthesis

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Mechanism of Action

Target of Action

1-Isobutyl-1H-pyrazol-3-amine is a pyrazole derivative . Pyrazole derivatives are known to interact with several targets, including estrogen receptors alpha and beta, and alcohol dehydrogenase 1C . These targets play crucial roles in various biological processes, including hormonal regulation and alcohol metabolism .

Mode of Action

For instance, they may bind to the active site of an enzyme, inhibiting its function, or they may bind to a receptor, modulating its activity .

Biochemical Pathways

Given its potential targets, it may be involved in pathways related to hormonal regulation and alcohol metabolism . The downstream effects of these interactions could include changes in gene expression, cellular signaling, and metabolic processes .

Pharmacokinetics

The properties of pyrazole derivatives can vary widely depending on their specific chemical structure . These properties can significantly impact the bioavailability of the compound, influencing its effectiveness and potential side effects .

Result of Action

Based on its potential targets, it may influence a variety of cellular processes, including gene expression, cell signaling, and metabolism . These effects could contribute to its potential pharmacological activities.

Action Environment

The action, efficacy, and stability of 1-Isobutyl-1H-pyrazol-3-amine can be influenced by various environmental factors. These may include the pH and temperature of the biological environment, the presence of other molecules that can interact with the compound, and the specific characteristics of the target cells or tissues .

Synthesis routes and methods I

Procedure details

3-Nitro-1-iso-butyl-1H-pyrazole (83 mg, 0.49 mmol) was dissolved in ethyl acetate (3 mL) and methanol (3 mL) was added. Palladium, 10 wt. % on activated carbon, wet (˜50 mg) was added to the reaction. The vial was charged with hydrogen gas (via balloon) and the reaction stirred for 16 h at 25° C. The reaction was passed through a plug of celite and concentrated in vacuo to afford 1-iso-butyl-1H-pyrazol-3-ylamine (59 mg, 86%) as a golden oil: ESI-LRMS m/e calcd for C7H13N3 [M+] 139.1, found 140.3 [M+H+].

Synthesis routes and methods II

Procedure details